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Compound of Interest

Compound Name: 3-DL-Cpa-OH

Cat. No.: B1346257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS). It is designed to provide a comprehensive overview of the safety and

handling guidelines for 3-DL-Cpa-OH (DL-p-Chlorophenylalaninol) for use by trained

professionals in a laboratory setting. All users must consult the official SDS provided by the

supplier before handling this chemical and adhere to all institutional and governmental safety

regulations.

Chemical Identification and Properties
3-DL-Cpa-OH, also known as DL-p-Chlorophenylalaninol, is an alanine derivative. As a non-

natural amino acid, it serves as a valuable building block in peptide synthesis and drug

discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1346257?utm_src=pdf-interest
https://www.benchchem.com/product/b1346257?utm_src=pdf-body
https://www.benchchem.com/product/b1346257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Chemical Name
2-amino-3-(4-

chlorophenyl)propan-1-ol
[1]

Synonyms

DL-4-

CHLOROPHENYLALANINOL,

DL-p-Chlorophenylalaninol

[1]

CAS Number 35373-63-8 [1]

Molecular Formula C9H12ClNO -

Molecular Weight 185.65 g/mol -

Physical State
Solid, powder (likely off-white

in appearance)
[2]

Hazard Identification and Precautionary Measures
While specific toxicity data for 3-DL-Cpa-OH is limited, the available Safety Data Sheet for DL-

4-CHLOROPHENYLALANINOL and data for structurally similar compounds indicate that it

should be handled with care. The primary hazards are associated with skin, eye, and

respiratory tract irritation.

GHS Hazard Statements (Anticipated based on related compounds):
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Hazard Class Hazard Statement
Precautionary Statements

(Examples)

Acute Toxicity, Oral H302: Harmful if swallowed

P301+P316: IF SWALLOWED:

Get emergency medical help

immediately.[3]

Skin Corrosion/Irritation H315: Causes skin irritation

P264: Wash hands thoroughly

after handling.[3] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[3] P302+P352: IF

ON SKIN: Wash with plenty of

water.[3]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[3] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[4]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

3.1 Personal Protective Equipment (PPE)
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A comprehensive assessment of PPE is required before handling 3-DL-Cpa-OH. The following

are minimum recommendations:

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles conforming

to EN166 (EU) or NIOSH (US)

standards.[3]

To prevent eye contact with the

powdered compound, which

can cause serious irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.[5]

To avoid skin contact, which

may lead to irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[5]

To prevent inhalation of the

powder, which can irritate the

respiratory tract.

3.2 Safe Handling Practices

Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1][3]

Avoid contact with skin and eyes.[1][3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

3.3 Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Store away from incompatible materials such as oxidizing agents.[2]

Store locked up.[3]
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First-Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and

shovel it into a suitable container for disposal.[2] Dispose of the waste in accordance with

local, state, and federal regulations.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[2]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols
As a non-natural amino acid, 3-DL-Cpa-OH is primarily used in solid-phase peptide synthesis

(SPPS) and as a building block in medicinal chemistry. The following are generalized protocols

that can be adapted for its use.

7.1 General Protocol for Solid-Phase Peptide Synthesis (SPPS) using 3-DL-Cpa-OH

This protocol outlines the manual Fmoc-based SPPS for incorporating 3-DL-Cpa-OH into a

peptide sequence.

Materials:

Fmoc-protected amino acids (including Fmoc-3-DL-Cpa-OH)

Rink Amide resin

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

N,N-Diisopropylethylamine (DIPEA)

Trifluoroacetic acid (TFA)
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Triisopropylsilane (TIS)

Water

SPPS reaction vessel

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in the SPPS reaction

vessel.

Fmoc Deprotection:

Drain the DMF.

Add 20% piperidine in DMF to the resin and agitate for 20 minutes.

Drain and wash the resin thoroughly with DMF (3x) and DCM (3x).

Amino Acid Coupling (for 3-DL-Cpa-OH):

In a separate vial, dissolve Fmoc-3-DL-Cpa-OH (3 eq.), HBTU (2.9 eq.), and DIPEA (6

eq.) in DMF.

Add the activated amino acid solution to the deprotected resin.

Agitate for 2 hours at room temperature.

Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is

positive, repeat the coupling step.

Washing: Drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

Repeat: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Final Fmoc Deprotection: After the final coupling, perform a final deprotection step (Step 2).

Cleavage and Deprotection:
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Wash the resin with DCM and dry under vacuum.

Add the cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) to the resin.

Agitate for 2-3 hours at room temperature.

Filter the resin and collect the filtrate.

Peptide Precipitation: Precipitate the crude peptide from the filtrate by adding cold diethyl

ether.

Purification: Purify the crude peptide using reverse-phase high-performance liquid

chromatography (RP-HPLC).

Characterization: Confirm the identity and purity of the final peptide using mass spectrometry

and analytical RP-HPLC.

7.2 Cell-Based Assay for Evaluating the Biological Activity of a 3-DL-Cpa-OH Containing

Peptide

This protocol provides a general workflow for assessing the cytotoxicity of a novel peptide

containing 3-DL-Cpa-OH using an MTT assay.

Materials:

Human cancer cell line (e.g., HeLa)

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin

Purified peptide containing 3-DL-Cpa-OH

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well microplates

CO2 incubator
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Procedure:

Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 5,000 cells/well and

incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

Peptide Treatment:

Prepare a stock solution of the peptide in DMSO.

Prepare serial dilutions of the peptide in culture medium.

Remove the old medium from the cells and add 100 µL of the peptide dilutions to the

respective wells. Include a vehicle control (medium with DMSO) and a positive control

(e.g., doxorubicin).

Incubate for 48 hours.

MTT Assay:

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value of the peptide.

Biological Activity and Signaling Pathways
The chlorophenylalanine moiety in 3-DL-Cpa-OH is structurally similar to p-

Chlorophenylalanine (PCPA), a known irreversible inhibitor of tryptophan hydroxylase (TPH).[6]

TPH is the rate-limiting enzyme in the biosynthesis of serotonin.[6] Therefore, it is plausible that

3-DL-Cpa-OH or peptides derived from it could modulate the serotonin synthesis pathway.

8.1 Serotonin Synthesis Pathway and Inhibition by PCPA
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The following diagram illustrates the serotonin synthesis pathway and the point of inhibition by

PCPA.

L-Tryptophan

5-Hydroxytryptophan
(5-HTP) O2, BH4

Serotonin
(5-HT)

Tryptophan Hydroxylase
(TPH)

Aromatic L-amino acid
decarboxylase (AADC)

p-Chlorophenylalanine
(PCPA)

 Inhibition

Click to download full resolution via product page

Caption: Serotonin synthesis pathway and inhibition by p-Chlorophenylalanine (PCPA).

8.2 Experimental Workflow for Investigating TPH Inhibition

This diagram outlines a typical workflow for determining if a compound like 3-DL-Cpa-OH
inhibits TPH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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